Cas no 1803888-00-7 (2-(2-Fluoro-1H-benzo[d]imidazol-6-yl)-2-hydroxyacetic acid)
2-(2-Fluoro-1H-benzo[d]imidazol-6-yl)-2-hydroxyacetic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-(2-Fluoro-1H-benzo[d]imidazol-6-yl)-2-hydroxyacetic acid
-
- Inchi: 1S/C9H7FN2O3/c10-9-11-5-2-1-4(3-6(5)12-9)7(13)8(14)15/h1-3,7,13H,(H,11,12)(H,14,15)
- InChI Key: ABCFNHKGBXYSBL-UHFFFAOYSA-N
- SMILES: FC1=NC2=CC=C(C(C(=O)O)O)C=C2N1
Computed Properties
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 264
- XLogP3: 0.8
- Topological Polar Surface Area: 86.2
2-(2-Fluoro-1H-benzo[d]imidazol-6-yl)-2-hydroxyacetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A061000799-250mg |
2-(2-Fluoro-1H-benzo[d]imidazol-6-yl)-2-hydroxyacetic acid |
1803888-00-7 | 98% | 250mg |
$776.83 | 2022-04-02 | |
| Alichem | A061000799-500mg |
2-(2-Fluoro-1H-benzo[d]imidazol-6-yl)-2-hydroxyacetic acid |
1803888-00-7 | 98% | 500mg |
$1,066.24 | 2022-04-02 | |
| Alichem | A061000799-1g |
2-(2-Fluoro-1H-benzo[d]imidazol-6-yl)-2-hydroxyacetic acid |
1803888-00-7 | 98% | 1g |
$1,864.40 | 2022-04-02 |
2-(2-Fluoro-1H-benzo[d]imidazol-6-yl)-2-hydroxyacetic acid Related Literature
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
Additional information on 2-(2-Fluoro-1H-benzo[d]imidazol-6-yl)-2-hydroxyacetic acid
Exploring the Potential of 2-(2-Fluoro-1H-benzo[d]imidazol-6-yl)-2-hydroxyacetic acid (CAS No. 1803888-00-7) in Modern Chemistry
The compound 2-(2-Fluoro-1H-benzo[d]imidazol-6-yl)-2-hydroxyacetic acid (CAS No. 1803888-00-7) is a fluorinated benzimidazole derivative that has garnered significant attention in pharmaceutical and materials science research. This structurally unique molecule combines the benzo[d]imidazole core with a hydroxyacetic acid moiety, creating a versatile scaffold with potential applications across multiple domains. The presence of the fluoro substituent at the 2-position of the imidazole ring enhances its electronic properties and metabolic stability, making it particularly interesting for drug discovery applications.
Recent scientific literature highlights the growing importance of fluorinated benzimidazole derivatives in medicinal chemistry. The 2-(2-Fluoro-1H-benzo[d]imidazol-6-yl)-2-hydroxyacetic acid structure offers multiple sites for chemical modification, allowing researchers to explore structure-activity relationships for various biological targets. Computational studies suggest that this compound may exhibit favorable binding interactions with certain enzyme active sites, particularly those involved in inflammatory pathways. The hydroxyacetic acid component provides additional hydrogen bonding capabilities, potentially enhancing target engagement and selectivity.
From a synthetic chemistry perspective, CAS 1803888-00-7 represents an interesting challenge for organic chemists. The preparation of this compound typically involves multi-step synthetic routes, often starting from appropriately substituted benzimidazole precursors. Key steps may include fluorination at the 2-position, followed by introduction of the hydroxyacetic acid side chain at the 6-position. Recent advances in catalytic fluorination methods have improved the efficiency of producing such fluoro-substituted heterocycles, making them more accessible for research purposes.
The physicochemical properties of 2-(2-Fluoro-1H-benzo[d]imidazol-6-yl)-2-hydroxyacetic acid contribute to its research utility. The compound typically appears as a white to off-white crystalline powder with moderate solubility in polar organic solvents. Its acid-base properties, influenced by both the imidazole nitrogen and the carboxylic acid group, make it suitable for salt formation with various counterions. These characteristics are particularly valuable when designing formulations for biological testing or material applications.
In the context of current research trends, fluorinated pharmaceutical intermediates like 1803888-00-7 are receiving increased attention due to their potential in addressing challenging therapeutic areas. The incorporation of fluorine atoms into drug candidates has become a strategic approach to improve metabolic stability, membrane permeability, and target binding affinity. This compound's structural features align well with these objectives, making it a valuable building block for medicinal chemistry programs.
Beyond pharmaceutical applications, 2-(2-Fluoro-1H-benzo[d]imidazol-6-yl)-2-hydroxyacetic acid shows promise in materials science. The benzimidazole core is known to participate in various non-covalent interactions, which can be exploited in the design of functional materials. Researchers are investigating its potential as a component in organic electronic devices, where the fluoro substituent can modulate electronic properties and packing characteristics in the solid state.
Analytical characterization of CAS 1803888-00-7 typically involves a combination of techniques including NMR spectroscopy (particularly 19F NMR for the fluorine atom), mass spectrometry, and X-ray crystallography. These methods confirm the compound's structure and purity, which are critical for research applications. Recent publications have described novel analytical approaches to study such fluorinated heterocyclic compounds, reflecting the growing sophistication in characterizing these materials.
The commercial availability of 2-(2-Fluoro-1H-benzo[d]imidazol-6-yl)-2-hydroxyacetic acid from specialty chemical suppliers has facilitated its adoption in various research programs. While still considered a research chemical rather than a commodity material, its demand has been steadily increasing as more scientists recognize its potential. Suppliers typically offer this compound with detailed certificates of analysis, ensuring researchers can obtain material of consistent quality for their investigations.
From a safety perspective, standard laboratory precautions are recommended when handling 1803888-00-7. While not classified as highly hazardous, proper personal protective equipment should be used, particularly when working with the compound in powder form. Material safety data sheets provide specific handling instructions that researchers should consult before use. The compound's stability under various conditions has been the subject of several stability-indicating studies, which help guide appropriate storage conditions.
Looking forward, the scientific community anticipates expanding applications for 2-(2-Fluoro-1H-benzo[d]imidazol-6-yl)-2-hydroxyacetic acid as research into fluorinated bioactive compounds continues to advance. Its unique combination of structural features makes it a compelling subject for further investigation in both life sciences and materials research. As synthetic methodologies improve and our understanding of structure-property relationships deepens, this compound may find utility in an even broader range of applications.
For researchers interested in exploring CAS 1803888-00-7, current literature suggests several promising directions. These include investigating its potential as a kinase inhibitor scaffold, exploring its use in metal-organic frameworks, or studying its photophysical properties for sensing applications. The compound's versatility ensures it will remain relevant as new research questions emerge in chemical and pharmaceutical sciences.
1803888-00-7 (2-(2-Fluoro-1H-benzo[d]imidazol-6-yl)-2-hydroxyacetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)